2-Hydroxycinnamic acid

• IUPAC Name: (E)-3-(2-hydroxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H8O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H,(H,11,12)/b6-5+
• InChI Key: PMOWTIHVNWZYFI-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)O)O
• Molecular Formula: C9H8O3
• DSSTOX Substance ID: DTXSID10883240
• Molecular Weight: 164.16 g/mol
• Physical Description: Off-white or beige powder; [Acros Organics MSDS], Solid
• CAS RN: 614-60-8

Description

2-Hydroxycinnamic acid, also known as p-coumaric acid, is a hydroxy derivative of cinnamic acid. It is a natural compound found in various plant-based foods and possesses antioxidant, anti-inflammatory, antimicrobial, and potentially anti-cancer properties. It is an off-white to beige powder.

Synthesis Analysis

The biosynthesis of hydroxycinnamic acids involves the shikimic acid pathway. The starting materials in biosynthesis are phenyl-based amino acids, named L-Phe and L-Tyr. The core structure, cinnamic acid, is progressively hydroxylated and further methylated at the phenyl moiety level to various hydroxycinnamic acid derivatives.

Molecular Structure Analysis

Hydroxycinnamic acids have cinnamic acid as their core structure. Naturally occurring cinnamic acid can be found on both geometric diastereoisomers, cis and trans (or Z and E), the latter being more abundant due to its stability. The molecular formula of 2-Hydroxycinnamic acid is C9H8O3.

Chemical Reactions Analysis

The first reaction in the biosynthesis of hydroxycinnamic acids occurs when the enzyme phenylalanine ammonia lyase (PAL) catalyzes the deamination of L-alanine to trans-cinnamic acid (phenylpropenoic acid), followed by the second reaction which is regulated by cinnamate 4-hydroxylase (C4H) known to catalyse the hydroxylation of trans-cinnamic acid to p-coumaric acid (4-hydroxycinnamic acid).

Physical And Chemical Properties Analysis

2-Hydroxycinnamic acid is an off-white to beige powder. More detailed physical and chemical properties can be found in the safety data sheet.

Scientific Research Applications

Antimicrobial Activity

2-Hydroxycinnamic acid has been shown to inhibit the growth of various bacteria, including those responsible for oral infections and food spoilage. .

Antidiabetic Effects

Research indicates that 2-Hydroxycinnamic acid can regulate blood sugar levels and improve insulin sensitivity. .

UV Protection

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Anti-Aging Properties

The compound’s antioxidant and anti-collagenase activities contribute to its anti-aging potential. .

Anti-Inflammatory Uses

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Hepatoprotective Applications

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Cardioprotective Potential

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Neuroprotective Effects

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Mechanism of Action

Target of Action

2-Hydroxycinnamic acid, also known as o-Coumaric acid, is a natural phenolic compound that has been found to interact with various targets. It is known to act as a potent antioxidant , and it has been shown to inhibit the growth of Mycobacterium tuberculosis . It also exhibits activity against HIV/SARS-CoV S pseudovirus .

Mode of Action

The mode of action of 2-Hydroxycinnamic acid is primarily through its antioxidant properties. It acts as a chain-breaking antioxidant, scavenging free radicals through its hydrogen or electron donating capacity . This ability to donate electrons and stabilize the resulting phenoxyl radical within its structure is key to its antioxidant activity .

Biochemical Pathways

2-Hydroxycinnamic acid is involved in several biochemical pathways. It is known to play a key role in the biosynthesis of more complex phenolic systems . It is also involved in the phenylpropanoids bioconversion pathways, which are important in the context of biorefineries . In prokaryotes, 2-Hydroxycinnamic acid catabolism occurs via four major pathways: side-chain reduction, non-oxidative decarboxylation, non-β-oxidation, and β-oxidation .

Pharmacokinetics

The pharmacokinetics of 2-Hydroxycinnamic acid involve its absorption, distribution, metabolism, and excretion (ADME) properties. The bioavailability of 2-hydroxycinnamic acid is considered low, which can impair its administration by the oral route . The apparent permeability coefficient (Papp) values suggest that 2-Hydroxycinnamic acid is moderately absorbed . Simulated proteolytic digestibility revealed a low release of 2-Hydroxycinnamic acid from proteins, which decreases the availability of its free forms for absorption .

Result of Action

The primary result of 2-Hydroxycinnamic acid’s action is the minimization of oxidative damage, which helps maintain cellular homeostasis and protect vital cellular components from harm . It has been suggested that 2-Hydroxycinnamic acid exhibits anti-cancer effects by inhibiting the growth of cancer cells and reducing oxidative stress . It also has antimicrobial and anti-diabetic effects .

Action Environment

The action of 2-Hydroxycinnamic acid can be influenced by environmental factors. For instance, under stressful conditions, the levels of 2-Hydroxycinnamic acid and its derivatives increase in plants to withstand environmental stresses . They regulate physiological processes by acting as signaling molecules that regulate gene expression and biochemical pathways . The mechanism of action used by 2-Hydroxycinnamic acid involves minimizing oxidative damage to maintain cellular homeostasis and protect vital cellular components from harm .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.

Future Directions

Hydroxycinnamic acid and its derivatives have been found to play pivotal roles in plant–pathogen interactions. Future research directions include investigating the role of many hydroxycinnamic acids in view of plant molecular biology since it is still not fully conceptualized and explained at present.

Q & A

Q1: What are the known biological activities of 2-hydroxycinnamic acid?

A1: Research suggests that 2-hydroxycinnamic acid exhibits various biological activities, including:

• Antioxidant Activity: It can scavenge free radicals, such as DPPH, ABTS, and superoxide radicals, protecting cells from oxidative damage. [, , , , ]
• Antimicrobial Activity: Studies show inhibitory effects against various bacteria, including Staphylococcus aureus, Escherichia coli, and Klebsiella pneumonia. [, , , ]
• Antifungal Activity: It exhibits antifungal properties against certain fungi, such as Aspergillus flavus. []
• Anti-Inflammatory Activity: Research suggests potential anti-inflammatory effects, although the specific mechanisms require further investigation. [, ]
• Neuroprotective Effects: Some studies indicate potential neuroprotective properties, including inhibiting amyloid-β protein (Aβ) aggregation, a key factor in Alzheimer's disease. []

Q2: How does 2-hydroxycinnamic acid exert its antibacterial effects?

A2: While the exact mechanisms are still under investigation, in silico studies suggest that 2-hydroxycinnamic acid might interact with bacterial proteins involved in essential processes like protein synthesis. For instance, molecular docking studies indicate strong binding affinities to bacterial DNA gyrase, a key enzyme for DNA replication. []

Q3: Can bacteria develop resistance to 2-hydroxycinnamic acid?

A3: Interestingly, research suggests that antibiotic-resistant bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA), do not develop resistance to 2-hydroxycinnamic acid even after continuous exposure to subinhibitory concentrations in vitro. This finding highlights its potential as an alternative antimicrobial agent. []

Q4: Does 2-hydroxycinnamic acid affect cellular processes in bacteria?

A4: Yes, proteomic analyses of MRSA exposed to subinhibitory concentrations of 2-hydroxycinnamic acid reveal alterations in the expression of proteins involved in various cellular processes, including:

• Virulence and pathogenicity []

Q5: How is 2-hydroxycinnamic acid metabolized in the body?

A5: While detailed pharmacokinetic studies are limited, evidence suggests that 2-hydroxycinnamic acid undergoes various metabolic transformations. In rats, it has been identified as a metabolite after oral administration of Jiao-Tai-Wan, a traditional Chinese medicine. Metabolic processes involved include demethylation, hydroxylation, reduction, methylation, and conjugation with glucuronide or sulfate. []

Q6: What is the molecular formula and weight of 2-hydroxycinnamic acid?

A6: The molecular formula of 2-hydroxycinnamic acid is C9H8O3, and its molecular weight is 164.16 g/mol.

Q7: What spectroscopic data are available for 2-hydroxycinnamic acid?

A7: Spectroscopic techniques like HPLC-DAD (High-Performance Liquid Chromatography with Diode Array Detection) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed to identify and quantify 2-hydroxycinnamic acid in various matrices. These techniques provide information about its retention time, UV-Vis absorbance spectrum, and mass fragmentation pattern. [, , , ]

Q8: Does 2-hydroxycinnamic acid have any unique chemical reactivity?

A8: A notable chemical reaction involving 2-hydroxycinnamic acid is its ability to form a bicyclic acyloxyphosphorane when reacted with methyl diphenylphosphinite. [] This reaction highlights its potential as a building block for synthesizing more complex molecules.

Q9: What are the potential applications of 2-hydroxycinnamic acid?

A9: Due to its diverse biological activities, 2-hydroxycinnamic acid holds promise for various applications, including:

• Food Industry: It can be used as a natural preservative and antioxidant in food products. []
• Pharmaceuticals: Its antimicrobial, anti-inflammatory, and neuroprotective properties make it a potential candidate for developing new drugs. [, , ]

Q10: Are there any specific examples of 2-hydroxycinnamic acid being used in formulations?

A10: While direct applications are still under development, research suggests that 2-hydroxycinnamic acid is a constituent of various natural products with known medicinal properties. For example, it is found in:

• Honey: Stingless bee honey (Tetragonula travancorica), known for its anticancer properties, contains 2-hydroxycinnamic acid. []
• Propolis: This bee product, known for its antioxidant and antimicrobial properties, has been found to contain 2-hydroxycinnamic acid. []
• Traditional Medicines: Jiao-Tai-Wan, a traditional Chinese medicine used to treat type 2 diabetes, contains 2-hydroxycinnamic acid as a metabolite after oral administration. []